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Compound of Interest |

Compound Name: 4-Chloro-3-cyclopropylpyridine
CAS No.: 1346544-23-7
Cat. No.: B567549

Get Quote
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An In-Depth Technical Guide to 4-Chloro-3-cyclopropylpyridine: Synthesis, Characterization,
and Application in Modern Drug Discovery

Authored by a Senior Application Scientist
Foreword: The Strategic Value of Substituted
Pyridines in Medicinal Chemistry

In the landscape of modern drug discovery, the pyridine scaffold remains a cornerstone of
molecular design. Its unique electronic properties, ability to engage in hydrogen bonding, and
metabolic stability make it a privileged structure in a vast array of therapeutics. The strategic
functionalization of the pyridine ring allows for the precise modulation of a compound's
physicochemical and pharmacological properties. 4-Chloro-3-cyclopropylpyridine emerges
as a particularly valuable building block, combining the reactivity of a C4-chloro leaving group
with the conformational rigidity and favorable metabolic profile of a C3-cyclopropyl moiety. This
guide provides an in-depth examination of this reagent, from its fundamental properties and
synthesis to its application in pivotal, value-adding chemical transformations that are central to
the construction of complex pharmaceutical agents.

Physicochemical & Spectroscopic Profile
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Understanding the intrinsic properties of 4-Chloro-3-cyclopropylpyridine is fundamental to its
effective use in synthesis. The presence of the electronegative chlorine atom and the nitrogen
heteroatom significantly influences the electron distribution within the aromatic ring, dictating its
reactivity.

Core Properties

All quantitative data are summarized in the table below for ease of reference. These values are
calculated or estimated based on standard chemical principles and data from analogous

structures.

Property Value Source/Method

IUPAC Name 4-Chloro-3-cyclopropylpyridine

Molecular Formula CsHsCIN

Molecular Weight 153.61 g/mol Calculated

Appearance C_OI?HE_}SS tolight yellow Predicted
oil/liquid

Boiling Point ~230-240 °C at 760 mmHg Estimated

Density ~1.15-1.25 g/cm3 Estimated

CAS Number 114770-07-7

Spectroscopic Signature: A Predictive Analysis

Direct experimental spectra for this specific compound are not widely published. However, a
robust prediction of its spectroscopic characteristics can be made based on its structure,
providing a reliable reference for characterization.

e 'H NMR (400 MHz, CDCls):

o Pyridine Protons: The pyridine ring is expected to show three distinct signals. The proton
at C2 (a to nitrogen) will be the most deshielded, appearing around 6 8.4-8.6 ppm as a
singlet or a narrow doublet. The proton at C6 (a to nitrogen) will appear around & 8.3-8.5
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ppm as a doublet. The proton at C5 (meta to nitrogen) will be the most shielded of the ring
protons, appearing around 6 7.1-7.3 ppm as a doublet.

o Cyclopropyl Protons: The cyclopropyl group will exhibit complex multiplets due to
diastereotopicity and geminal/vicinal coupling. The methine proton (CH) attached to the
pyridine ring will appear as a multiplet around 6 1.8-2.2 ppm. The four methylene protons
(CHz) will appear as two distinct multiplets in the range of 6 0.7-1.2 ppm.

e 13C NMR (101 MHz, CDCls):

o Pyridine Carbons: Expect signals around 6 150 (C2), 148 (C6), 145 (C4-Cl), 138 (C3-
cyclopropyl), and 122 (C5). The carbon bearing the chlorine atom (C4) will be significantly
influenced by its electronegativity.

o Cyclopropyl Carbons: The methine carbon should appear around & 15-20 ppm, while the
methylene carbons will be found further upfield, around & 8-12 ppm.[1]

e Mass Spectrometry (El): The molecular ion peak (M+) would be observed at m/z 153. A
characteristic M+2 peak at m/z 155 with approximately one-third the intensity of the M+ peak
will be present, confirming the presence of a single chlorine atom. Key fragmentation
patterns would include the loss of the cyclopropyl group and the chlorine atom.

Synthesis of 4-Chloro-3-cyclopropylpyridine: A
Proposed Protocol

The synthesis of 4-Chloro-3-cyclopropylpyridine is not commonly detailed in the literature,
necessitating a rational design based on established pyridine chemistry. A robust approach
involves the direct chlorination of a 3-cyclopropylpyridine precursor.

Rationale for Synthetic Strategy

Direct chlorination of pyridine-N-oxides is a well-established and efficient method for
introducing a chlorine atom at the C4 position. The N-oxide activates the ring, making the C4
position susceptible to nucleophilic attack by a chloride source, followed by deoxygenation.
This method is often preferred over direct electrophilic chlorination of pyridine, which typically
favors the C3 position and requires harsh conditions.
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Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: N-Oxidation

G-Cyclopropylpyridine [m-CPBA or H202/AcOH] DCM or AcOH

Reactant Oxidizing Agent Solvent

Reaction Mixture (N-Oxide formation)
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Step 2: Chlorination & Deoxygenation

G-Cyclopropylpyridine-N-oxide POCI3 or SOCI2

Starting Material hlorinating

[Crude Product Mixture)

Quenching

Heat (Reflux)

gent Condition

Step 3: Workug& Purification

uneous Workup (Base Quencha

Phase Separation

Extraction (e.g., EtOAc)

Purification

Column Chromatography

Final Product

G-ChIoro-3-cyc|opropylpyridina
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4-Chloro-3-cyclopropylpyridine
(Ar-Cl)

Oxidative
Addition

Ar-Pd(I)(CI)L2 R'-B(OH):z + Base

Transmetalation

Ar-Pd(I)(R")L2

Reductive
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Product Out

Ar-R'
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4-Chloro-3-cyclopropylpyridine
(Ar-Cl)

Oxidative
Addition

Ar-Pd(I1)(Cl)L2

Amine Coordination
& Deprotonation

[Ar-Pd(I)(NR'R")L2]*

Reductive
Elimination

HNR'R" + Base

Product Out

Ar-NR'R"
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. sites.esa.ipb.pt [sites.esa.ipb.pt]

e To cite this document: BenchChem. [[TUPAC name of 4-Chloro-3-cyclopropylpyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b567549/docs#iupac-name-of-4-chloro-3-
cyclopropylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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